Cas no 26680-54-6 (Octenyl succinic anhydride)

• Product Name: Octenyl succinic anhydride
• CAS No: 26680-54-6
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 262626
• Update Time: 2025-09-22

Octenyl succinic anhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,dihydro-3-(octen-1-yl)-
• OCTENYLSUCCINIC ANHYDRIDE
• 2,5-Furandione, dihydro-3-(octenyl)-
• dihydro-3-(octenyl)furan-2,5-dione
• Milldride OSA
• n-Octenylsuccinic anhydride
• Octenyl succinic anhydride
• 2-OCTENYLSUCCINIC ANHYDRIDE, 99.9%
• Dihydro-3-(Octen-1-Yl)-2,5-Furandione
• 2,5-Furandione, dihydro-3-(octen-1-yl)-
• Einecs 247-899-8
• Succinic anhydride, octenyl-
• 5-Furandione,dihydro-3-(octenyl)-2
• dihydro-3-(octenyl)-5-furandione

• Inchi： 1S/C12H18O3/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h7-8,10H,2-6,9H2,1H3/b8-7+
• InChI Key： FLISWPFVWWWNNP-BQYQJAHWSA-N
• SMILES： C1(/C=C/CCCCCC)C(=O)OC(=O)C1

Computed Properties

• Exact Mass: 210.12564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 1 g/mL at 25 °C(lit.)
• Melting Point: 8-12 °C(lit.)
• Boiling Point: 168 °C10 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4694(lit.)
• PSA: 43.37
• Solubility: Not determined

Octenyl succinic anhydride Security Information

• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives